Cas no 1446718-30-4 (Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate)

Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate is a synthetic heterocyclic compound featuring a benzimidazole core substituted with a chloro group, a carboxylate ester, and a thioether-linked imidazole moiety. This structure imparts potential reactivity and binding affinity, making it a valuable intermediate in medicinal chemistry and pharmaceutical research. The presence of both imidazole and benzimidazole functionalities suggests possible applications in the development of enzyme inhibitors or receptor modulators. Its well-defined molecular architecture allows for precise structural modifications, facilitating further derivatization. The compound's stability and solubility profile enhance its utility in synthetic workflows, particularly in the design of bioactive molecules targeting specific biological pathways.
Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate structure
1446718-30-4 structure
Product Name:Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate
CAS No:1446718-30-4
MF:C14H13ClN4O2S
MW:336.796620130539
CID:3042611
PubChem ID:71712907
Update Time:2025-06-09

Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate
    • methyl 6-chloro-2-{[2-(1H-imidazol-1-yl)ethyl]sulfanyl}-1H-1,3-benzodiazole-5-carboxylate
    • CHEMBL2403414
    • Methyl2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate
    • 1446718-30-4
    • Inchi: 1S/C14H13ClN4O2S/c1-21-13(20)9-6-11-12(7-10(9)15)18-14(17-11)22-5-4-19-3-2-16-8-19/h2-3,6-8H,4-5H2,1H3,(H,17,18)
    • InChI Key: QZZLFFJCJIBNNC-UHFFFAOYSA-N
    • SMILES: ClC1C(C(=O)OC)=CC2=C(C=1)NC(=N2)SCCN1C=NC=C1

Computed Properties

  • Exact Mass: 336.0447745Da
  • Monoisotopic Mass: 336.0447745Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 403
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 98.1Ų

Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A069002696-1g
Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate
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Additional information on Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate

Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate: A Comprehensive Overview

Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate, with the CAS number 1446718-30-4, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This molecule, featuring a complex structural framework, has garnered attention due to its potential biological activities and its role in the development of novel therapeutic agents.

The structural complexity of Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate is characterized by the presence of several key functional groups. The core structure consists of a benzo[d]imidazole moiety, which is a well-known scaffold in medicinal chemistry. This scaffold is renowned for its ability to interact with various biological targets, making it a valuable component in the design of drugs targeting a wide range of diseases.

One of the most notable features of this compound is the presence of a thioether linkage connected to an imidazole ring. This specific arrangement not only contributes to the molecule's overall complexity but also suggests potential interactions with biological systems. The thioether group, in particular, has been shown to be a versatile moiety in drug design, capable of forming hydrogen bonds and participating in hydrophobic interactions, thereby enhancing binding affinity to biological targets.

The compound also incorporates a chloro substituent at the 6-position of the benzo[d]imidazole ring. Chloro substituents are frequently employed in medicinal chemistry due to their ability to modulate electronic properties and influence metabolic stability. In this context, the chloro group in Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate may play a crucial role in determining its pharmacokinetic profile and overall efficacy.

Recent research has highlighted the importance of imidazole-based compounds in drug development. Imidazole rings are prevalent in many bioactive molecules and have been extensively studied for their potential applications in treating various diseases. The presence of an imidazole ring in Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate suggests that this compound may exhibit significant biological activity, particularly against targets such as enzymes and receptors that are known to be imidazole-dependent.

Moreover, the ethylthio group attached to the imidazole ring adds another layer of complexity to this molecule. Ethylthio groups have been reported to enhance binding affinity and selectivity in several drug candidates. This feature may contribute to the compound's ability to interact specifically with its intended biological target, thereby minimizing off-target effects and improving therapeutic efficacy.

In the realm of drug discovery, Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate represents a promising candidate for further investigation. Its unique structural features and potential biological activities make it an attractive molecule for exploring new therapeutic strategies. As research continues to uncover the mechanisms underlying its interactions with biological systems, this compound may pave the way for novel treatments targeting various diseases.

The synthesis and characterization of Methyl 2-((2-(1H-imidazol-1-yl)ethyl)thio)-6-chloro-1H-benzo[d]imidazole-5-carboxylate have been subjects of considerable interest. Advanced synthetic methodologies have been employed to construct its complex framework while ensuring high purity and yield. Techniques such as multi-step organic synthesis, including cross-coupling reactions and functional group transformations, have been crucial in achieving this goal.

The pharmacological evaluation of this compound has revealed intriguing insights into its potential therapeutic applications. Initial studies have demonstrated its ability to modulate certain biological pathways, suggesting that it may be effective against diseases such as cancer and inflammatory disorders. These findings underscore the importance of continued research into this molecule and its derivatives.

Future directions in the study of Methyl 2-((2-(1H-imidazol-1-yilethio)-6-chloro)-1H-benzo[d]imidazole -5-carboxylate include exploring its pharmacokinetic properties and conducting preclinical studies to assess its safety and efficacy. Additionally, structural modifications aimed at enhancing its biological activity and improving its pharmacological profile are being pursued. These efforts are expected to yield valuable insights into the development of novel therapeutic agents based on this promising scaffold.

In conclusion, Methyl 2 - ((2 - ( 1 H - imidazol - 1 - yl ) ethyl ) thio ) - 6 - chloro - 1 H - benzo [ d ] imidazole - 5 - carboxylate is a compound with significant potential in pharmaceutical chemistry. Its complex structure, characterized by key functional groups such as thioether linkages and chloro substituents, suggests diverse biological activities. Ongoing research aims to fully elucidate its therapeutic potential and develop new treatments based on this promising scaffold.

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